Cas no 2228661-15-0 (4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol)

• Product Name: 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol
• CAS No: 2228661-15-0
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 6300611
• PubChem ID: 165967511
• Update Time: 2025-07-15

4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol
• 2228661-15-0
• EN300-1949517

• Inchi： 1S/C9H10BrF2NO/c10-7-3-5(1-2-8(7)14)6(4-13)9(11)12/h1-3,6,9,14H,4,13H2
• InChI Key： IEKMIBFHORVSOH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(F)F)CN)O

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol

Research Brief on 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol (CAS: 2228661-15-0): Recent Advances and Applications

The compound 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol (CAS: 2228661-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated and brominated aromatic structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of interest is the role of 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol as a building block in the synthesis of more complex bioactive molecules. Researchers have successfully incorporated this compound into the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways and cancer progression. Its structural features, including the difluoromethyl group and the bromophenol moiety, contribute to its enhanced binding affinity and metabolic stability, making it a valuable candidate for drug development.

Recent publications have highlighted the compound's utility in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors. The study reported that derivatives of 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential in the development of targeted therapies for diseases such as chronic inflammation and certain types of cancer.

In addition to its therapeutic applications, 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol has also been investigated for its role in chemical biology. A recent preprint on bioRxiv described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The bromophenol group, in particular, was found to undergo specific chemical reactions in the presence of ROS, enabling real-time monitoring of oxidative stress in live cells. This application opens new avenues for studying cellular redox dynamics and developing diagnostic tools for oxidative stress-related diseases.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol. Researchers are actively exploring more efficient synthetic routes to improve yield and purity, as well as modifications to enhance its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(3-amino-1,1-difluoropropan-2-yl)-2-bromophenol (CAS: 2228661-15-0) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a focal point for ongoing research. Future studies will likely delve deeper into its mechanistic insights and expand its applications in therapeutics and diagnostics, further solidifying its importance in the field.